Cas no 819-71-6 (2-methylpent-1-en-4-yne)
2-methylpent-1-en-4-yne structure
Product Name:2-methylpent-1-en-4-yne
2-methylpent-1-en-4-yne Chemical and Physical Properties
Names and Identifiers
-
- 2-methylpent-1-en-4-yne
- 1-penten-4-yne, 2-methyl-
- LogP
- EN300-1809563
- 819-71-6
- methallylacetylene
-
- Inchi: 1S/C6H8/c1-4-5-6(2)3/h1H,2,5H2,3H3
- InChI Key: OYCKWAPENACEJO-UHFFFAOYSA-N
- SMILES: C(=C)(C)CC#C
Computed Properties
- Exact Mass: 80.062600255g/mol
- Monoisotopic Mass: 80.062600255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 89.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.754
- Boiling Point: 64.3°C at 760 mmHg
- Refractive Index: 1.426
2-methylpent-1-en-4-yne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1809563-0.05g |
2-methylpent-1-en-4-yne |
819-71-6 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1809563-0.1g |
2-methylpent-1-en-4-yne |
819-71-6 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1809563-0.25g |
2-methylpent-1-en-4-yne |
819-71-6 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1809563-0.5g |
2-methylpent-1-en-4-yne |
819-71-6 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1809563-1.0g |
2-methylpent-1-en-4-yne |
819-71-6 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1809563-2.5g |
2-methylpent-1-en-4-yne |
819-71-6 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1809563-5.0g |
2-methylpent-1-en-4-yne |
819-71-6 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1809563-10.0g |
2-methylpent-1-en-4-yne |
819-71-6 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1809563-1g |
2-methylpent-1-en-4-yne |
819-71-6 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1809563-5g |
2-methylpent-1-en-4-yne |
819-71-6 | 5g |
$2235.0 | 2023-09-19 |
2-methylpent-1-en-4-yne Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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